Cas no 1894602-12-0 (4-({(tert-butoxy)carbonylamino}methyl)-1-methylpiperidine-4-carboxylic acid)

• Product Name: 4-({(tert-butoxy)carbonylamino}methyl)-1-methylpiperidine-4-carboxylic acid
• CAS No: 1894602-12-0
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 6263895
• PubChem ID: 117100497
• Update Time: 2025-09-27

4-({(tert-butoxy)carbonylamino}methyl)-1-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(tert-butoxy)carbonylamino}methyl)-1-methylpiperidine-4-carboxylic acid
• 4-({[(tert-butoxy)carbonyl]amino}methyl)-1-methylpiperidine-4-carboxylic acid
• 1894602-12-0
• EN300-1083578

• Inchi： 1S/C13H24N2O4/c1-12(2,3)19-11(18)14-9-13(10(16)17)5-7-15(4)8-6-13/h5-9H2,1-4H3,(H,14,18)(H,16,17)
• InChI Key： LXWRHWQIIDGIBD-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OC(C)(C)C)CCN(C)CC1)=O

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 78.9Ų

Additional information on 4-({(tert-butoxy)carbonylamino}methyl)-1-methylpiperidine-4-carboxylic acid

Comprehensive Overview of 4-({(tert-butoxy)carbonylamino}methyl)-1-methylpiperidine-4-carboxylic acid (CAS No. 1894602-12-0)

4-({(tert-butoxy)carbonylamino}methyl)-1-methylpiperidine-4-carboxylic acid (CAS No. 1894602-12-0) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their structural versatility and bioactivity. The presence of both tert-butoxycarbonyl (Boc) and carboxylic acid functional groups makes it a valuable intermediate for peptide synthesis and proteomics studies. Researchers often leverage its unique properties to develop novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for piperidine-based compounds like 4-({(tert-butoxy)carbonylamino}methyl)-1-methylpiperidine-4-carboxylic acid has surged, driven by advancements in precision medicine and bioconjugation techniques. A trending topic in scientific forums is its potential role in covalent drug design, where its reactive groups facilitate stable bonds with target proteins. This aligns with the growing interest in AI-driven drug discovery, as computational models increasingly predict the efficacy of such scaffolds. Users frequently search for "Boc-protected amino acids" or "piperidine-4-carboxylic acid derivatives," reflecting its relevance in modern chemistry.

The synthesis of CAS No. 1894602-12-0 involves multi-step organic reactions, including Boc protection and carboxylation, ensuring high purity for research applications. Its stability under physiological conditions makes it suitable for in vitro and in vivo studies. Notably, its methylpiperidine core is a hotspot for modifications, enabling the creation of libraries for high-throughput screening. This adaptability addresses the need for diverse chemical space exploration, a key focus in fragment-based drug discovery.

From an industrial perspective, 4-({(tert-butoxy)carbonylamino}methyl)-1-methylpiperidine-4-carboxylic acid is often sourced for custom synthesis projects. Suppliers emphasize its GMP-grade availability, catering to stringent regulatory requirements. Environmental concerns have also prompted studies on its green chemistry synthesis, reducing waste and energy consumption. Such innovations resonate with the global push for sustainable pharmaceuticals, a frequently searched topic among eco-conscious researchers.

In summary, CAS No. 1894602-12-0 exemplifies the intersection of structural complexity and functional utility in medicinal chemistry. Its applications span from peptide therapeutics to enzyme inhibitors, making it a cornerstone in both academic and industrial labs. As the scientific community continues to explore its potential, this compound remains a subject of cutting-edge research and dynamic discussions.